Cas no 1015846-52-2 ((1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine)

• Product Name: (1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine
• CAS No: 1015846-52-2
• MF: C₁₀H₂₁N₃
• MW: 183.293842077255
• MDL: MFCD09971261
• CID: 875439
• PubChem ID: 329775594
• Update Time: 2025-06-29

(1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine
• [1-[(4-methylpiperazin-1-yl)methyl]cyclopropyl]methanamine
• ({1-[(4-METHYL-1-PIPERAZINYL)METHYL]CYCLOPROPYL}METHYL)AMINE
• ({1-[(4-methyl-1-piperazinyl)methyl]cyclopropyl}methyl)amine(SALTDATA: FREE)
• AG-D-08711
• Ambcb4027509
• CTK3J9979
• MolPort-008-752-628
• ((1-[(4-METHYL-1-PIPERAZINYL)METHYL]CYCLOPROPYL)METHYL)AMINE
• ALBB-033823
• Cyclopropanemethanamine, 1-[(4-methyl-1-piperazinyl)methyl]-
• ({1-[(4-methylpiperazin-1-yl)methyl]cyclopropyl}methyl)amine
• MFCD09971261
• 1-{1-[(4-Methylpiperazin-1-yl)methyl]cyclopropyl}methanamine
• DTXSID60672444
• AKOS006311956
• SCHEMBL13820190
• LS-12926
• 1015846-52-2
• CS-0325490
• ((1-[(4-Methyl-1-piperazinyl)methyl]cyclopropyl)methyl)amine, AldrichCPR
• DA-18546

• MDL： MFCD09971261
• Inchi： 1S/C10H21N3/c1-12-4-6-13(7-5-12)9-10(8-11)2-3-10/h2-9,11H2,1H3
• InChI Key： FORGGLWHUSAYED-UHFFFAOYSA-N
• SMILES： N1(CCN(C)CC1)CC1(CN)CC1

Computed Properties

• Exact Mass: 183.17400
• Monoisotopic Mass: 183.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• PSA: 32.50000
• LogP: 0.54880

(1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on (1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine

The Chemical Compound CAS No. 1015846-52-2: (1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine

The compound with CAS No. 1015846-52-2, commonly referred to as (1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of a cyclopropane ring, a piperazine moiety, and an amine group, which collectively contribute to its diverse chemical properties and potential applications.

Chemical Structure and Synthesis

The molecular structure of (1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine is defined by a cyclopropane ring substituted with a piperazine derivative and an amine group. The piperazine ring, a six-membered ring containing two nitrogen atoms, is further substituted with a methyl group at the 4-position, enhancing its structural complexity. This arrangement not only imparts stability to the molecule but also facilitates various chemical interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed multi-step strategies involving nucleophilic substitutions, cyclopropanation reactions, and amine derivatization to achieve high yields and purity. These methods have been optimized to minimize environmental impact while ensuring scalability for potential industrial applications.

Pharmacological Properties and Applications

Emerging studies on (1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine have highlighted its promising pharmacological profile. The compound exhibits significant bioactivity in vitro, particularly in assays targeting enzyme inhibition and receptor modulation. Its ability to interact with key biological targets makes it a valuable candidate for drug discovery programs.

Preliminary animal studies have demonstrated that this compound possesses favorable pharmacokinetic properties, including good absorption and moderate clearance rates. These findings suggest that it could be developed into a therapeutic agent with potential applications in treating conditions such as neurodegenerative diseases or inflammatory disorders.

Safety and Toxicological Considerations

As with any novel chemical entity, understanding the safety profile of (1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine is critical for its prospective use in pharmaceutical development. Acute and chronic toxicity studies have been conducted to assess its potential risks. Results indicate that the compound exhibits low toxicity at therapeutic doses, though further long-term studies are warranted to fully characterize its safety profile.

Future Directions and Research Opportunities

The ongoing research into (1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine presents numerous opportunities for innovation. Scientists are exploring modifications to the molecule's structure to enhance its bioavailability and efficacy. Additionally, investigations into its mechanism of action at the molecular level are expected to provide deeper insights into its therapeutic potential.

In conclusion, (1-((4-Methylpiperazin-1-yl)methyl)cyclopropyl)methanamine, with CAS No. 1015846-52-2, represents a compelling example of how advanced synthetic techniques and pharmacological research can lead to innovative chemical entities with significant therapeutic promise. As research continues, this compound may play a pivotal role in advancing medical treatments and improving human health.